Cas no 1261902-65-1 (2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid)

• Product Name: 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid
• CAS No: 1261902-65-1
• MF: C₁₃H₆ClF₃O₂
• MW: 286.633753299713
• MDL: MFCD18321066
• CID: 2621952
• PubChem ID: 53226956
• Update Time: 2025-10-29

2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321066
• 1261902-65-1
• 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid, 95%
• 3-Chloro-2',4',6'-trifluoro[1,1'-biphenyl]-4-carboxylic acid
• DTXSID30690574
• 2-CHLORO-4-(2,4,6-TRIFLUOROPHENYL)BENZOIC ACID
• 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid

• MDL： MFCD18321066
• Inchi： 1S/C13H6ClF3O2/c14-9-3-6(1-2-8(9)13(18)19)12-10(16)4-7(15)5-11(12)17/h1-5H,(H,18,19)
• InChI Key： FHIBFOYJORRCRE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(=C1)C1C(=CC(=CC=1F)F)F

Computed Properties

• Exact Mass: 286.0008416Da
• Monoisotopic Mass: 286.0008416Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid

2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid (CAS No. 1261902-65-1): A Comprehensive Overview of Its Properties and Applications

2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid (CAS No. 1261902-65-1) is a fluorinated aromatic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, characterized by a chloro substituent and a trifluorophenyl group, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential due to its ability to enhance the bioactivity and stability of target molecules.

The compound's CAS number 1261902-65-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. With the growing demand for fluorinated compounds in drug discovery, 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid is often discussed in forums and publications focusing on medicinal chemistry and crop protection. Its role in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability, aligns with current trends in optimizing small-molecule therapeutics.

In the realm of agrochemicals, this compound is valued for its potential to improve the efficacy of herbicides and fungicides. The trifluorophenyl moiety is known to enhance binding affinity to biological targets, a feature highly sought after in modern pesticide development. Environmental sustainability concerns have also driven interest in fluorinated intermediates, as they often require lower application rates compared to traditional chemicals.

From a synthetic perspective, 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid is frequently utilized in cross-coupling reactions and carboxylic acid derivatization. Its compatibility with palladium-catalyzed transformations makes it a staple in laboratories focused on heterocyclic chemistry. Recent publications highlight its use in constructing biaryl scaffolds, which are pivotal in designing kinase inhibitors and other bioactive molecules.

The compound's physicochemical properties, including its melting point, solubility, and stability under various conditions, are well-documented in technical literature. These attributes are crucial for formulators and process chemists working on scalable synthesis routes. Analytical methods such as HPLC and NMR are commonly employed to ensure purity and batch consistency, addressing the stringent quality requirements of the pharmaceutical industry.

As the scientific community continues to explore sustainable chemistry practices, 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid is being evaluated for greener synthesis pathways. Topics like catalytic fluorination and solvent-free reactions are gaining traction, reflecting broader industry shifts toward reducing environmental impact. This aligns with frequent search queries on eco-friendly chemical synthesis and green intermediates.

In summary, 2-Chloro-4-(2,4,6-trifluorophenyl)benzoic acid (CAS No. 1261902-65-1) stands at the intersection of innovation and practicality. Its applications span multiple high-growth sectors, driven by the demand for high-performance chemicals with tailored functionalities. Whether in drug development or crop science, this compound exemplifies the strategic importance of fluorinated building blocks in modern science.